Cas no 1803744-20-8 (4-Cyano-2-(methylthio)benzo[d]oxazole)

• Product Name: 4-Cyano-2-(methylthio)benzo[d]oxazole
• CAS No: 1803744-20-8
• MF: C₉H₆N₂OS
• MW: 190.221740245819
• CID: 4818395
• Update Time: 2025-06-21

4-Cyano-2-(methylthio)benzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2-(methylthio)benzo[d]oxazole

• Inchi： 1S/C9H6N2OS/c1-13-9-11-8-6(5-10)3-2-4-7(8)12-9/h2-4H,1H3
• InChI Key： CZMCRMPBJJTSKD-UHFFFAOYSA-N
• SMILES： S(C)C1=NC2C(C#N)=CC=CC=2O1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 237
• XLogP3: 2.3
• Topological Polar Surface Area: 75.1

Additional information on 4-Cyano-2-(methylthio)benzo[d]oxazole

Introduction to 4-Cyano-2-(methylthio)benzo[d]oxazole (CAS No. 1803744-20-8) and Its Emerging Applications in Chemical Biology

4-Cyano-2-(methylthio)benzo[d]oxazole, identified by the chemical identifier CAS No. 1803744-20-8, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the benzo[d]oxazole family, a class of molecules known for their broad spectrum of pharmacological applications, including antimicrobial, antiviral, and anticancer effects. The presence of both a cyano group and a methylthio substituent in its structure imparts distinct reactivity and functionality, making it a valuable scaffold for drug discovery and molecular research.

The benzo[d]oxazole core is a fused bicyclic system consisting of a benzene ring and an oxygen-containing heterocycle, which is highly versatile in medicinal chemistry. The cyano group at the 4-position introduces electrophilic characteristics, enabling participation in various chemical reactions such as nucleophilic addition and metal-catalyzed cross-coupling reactions. On the other hand, the methylthio group at the 2-position provides sulfur-based functionality, which can interact with biological targets through hydrogen bonding or disulfide bond formation. These structural features make 4-Cyano-2-(methylthio)benzo[d]oxazole a promising candidate for developing novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of benzo[d]oxazole derivatives. Several studies have demonstrated that modifications at specific positions within the benzo[d]oxazole ring can significantly alter their biological activity. For instance, derivatives with electron-withdrawing groups like cyano have shown enhanced binding affinity to certain protein targets, whereas sulfur-containing substituents can improve metabolic stability and bioavailability. The combination of these features in 4-Cyano-2-(methylthio)benzo[d]oxazole suggests its potential as a lead compound for further optimization.

One of the most compelling aspects of 4-Cyano-2-(methylthio)benzo[d]oxazole is its utility as a building block in medicinal chemistry. The presence of both reactive sites—the cyano group and the methylthio group—allows for diverse chemical modifications, enabling chemists to tailor its properties for specific applications. For example, the cyano group can be reduced to an amine or converted into an ester, while the methylthio group can be replaced with other sulfur-containing moieties or undergo oxidation to form a sulfoxide or sulfone. These transformations provide chemists with ample opportunities to explore new chemical space and discover innovative drug candidates.

Recent advancements in computational chemistry have further enhanced the understanding of how 4-Cyano-2-(methylthio)benzo[d]oxazole interacts with biological targets. Molecular docking studies have revealed that this compound can bind effectively to various enzymes and receptors involved in critical biological pathways. Notably, preliminary experiments suggest that it may exhibit inhibitory activity against certain kinases and transcription factors, which are implicated in cancer progression and inflammation. These findings align with broader trends in drug discovery, where small molecules targeting key regulatory proteins are being prioritized due to their potential therapeutic efficacy.

The synthesis of 4-Cyano-2-(methylthio)benzo[d]oxazole has also been refined through modern synthetic methodologies. Researchers have developed efficient multi-step routes that leverage transition metal catalysis and green chemistry principles to improve yield and reduce waste. For instance, palladium-catalyzed cross-coupling reactions have been employed to construct the benzo[d]oxazole core, while copper-mediated thiolation reactions have been used to introduce the methylthio group. These advances not only streamline the production process but also enhance scalability for industrial applications.

From a biochemical perspective, the unique electronic distribution in 4-Cyano-2-(methylthio)benzo[d]oxazole makes it an interesting candidate for studying molecular interactions. The cyano group exerts a strong electron-withdrawing effect, which can modulate nearby functional groups' reactivity. In contrast, the methylthio group introduces electron-donating characteristics through its sulfur atom's lone pairs. This interplay between electron density and distribution can influence how the molecule interacts with biological systems, providing insights into its mechanism of action.

Moreover, 4-Cyano-2-(methylthio)benzo[d]oxazole has been explored as part of larger research initiatives aimed at developing next-generation therapeutics. In one notable study, researchers incorporated this compound into a library of small molecules designed to modulate immune responses. The results indicated that it could selectively inhibit certain inflammatory pathways without affecting others, suggesting its potential as an anti-inflammatory agent with minimal side effects. Such findings underscore the importance of structural diversity in drug discovery programs.

The future prospects for 4-Cyano-2-(methylthio)benzo[d]oxazole are promising as ongoing research continues to uncover new applications and refine synthetic strategies. As computational tools become more sophisticated, virtual screening methods will likely identify additional targets for this compound or its derivatives. Additionally, advances in biocatalysis may enable more sustainable production methods tailored to pharmaceutical needs.

In conclusion, 4-Cyano-2-(methylthio)benzo[d]oxazole (CAS No., 1803744-20-8) represents a significant advancement in chemical biology due to its structural versatility and potential biological activities。 Its unique combination of functional groups makes it an attractive scaffold for drug development， while recent studies highlight its promise as an inhibitor of key disease-related targets。 As research progresses，this compound is poised to play an increasingly important role in therapeutic innovation， offering hope for novel treatments across multiple medical disciplines。